Cas no 89915-47-9 (Illifunone C)

Illifunone C structure
Illifunone C structure
Product Name:Illifunone C
CAS No:89915-47-9
MF:C14H20O4
MW:252.306204795837
CID:733724
Update Time:2024-03-01

Illifunone C Chemical and Physical Properties

Names and Identifiers

    • 6(2H)-Benzofuranone,3,3a,4,5-tetrahydro-3a-hydroxy-2-(1-hydroxy-1-methylethyl)-5-(2-propen-1-yl)-,(2R,3aS,5R)-
    • ILLIFUNONE-C
    • illifunone C
    • Illifunone C
    • Inchi: 1S/C14H20O4/c1-4-5-9-7-14(17)8-12(13(2,3)16)18-11(14)6-10(9)15/h4,6,9,12,16-17H,1,5,7-8H2,2-3H3/t9-,12-,14+/m1/s1
    • InChI Key: WTNZYSLGDGRFTH-IUPBHXKESA-N
    • SMILES: O1C2=CC([C@H](CC=C)C[C@@]2(C[C@@H]1C(C)(C)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Topological Polar Surface Area: 66.8
  • XLogP3: 0.843

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